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Compound of Interest

Compound Name: Vanitrope

CAS No.: 63477-41-8

Cat. No.: B1336136

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral data for Vanitrope (2-ethoxy-

5-[(E)-prop-1-enyl]phenol), a synthetic aroma chemical renowned for its potent, sweet, vanilla-

like fragrance.[1] This document details its nuclear magnetic resonance (NMR), infrared (IR),

and mass spectrometry (MS) data, alongside relevant experimental protocols and its role in

olfactory signaling.
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Property Value

IUPAC Name 2-ethoxy-5-[(E)-prop-1-enyl]phenol

CAS Number 94-86-0[2]

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol [3]

Appearance White to off-white crystalline powder[1]

Melting Point 85-87 °C (trans isomer)[3]

Boiling Point 312 °C[3]

Solubility
Insoluble in water; soluble in ethanol and most

organic solvents.[1][4]

Spectral Data Analysis
The following tables summarize the key spectral data for Vanitrope, crucial for its identification

and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

Table 1: Predicted ¹H NMR Spectral Data for Vanitrope
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Assignment Predicted Chemical Shift (δ) in ppm

Aromatic CH 6.5 - 7.0

Propenyl CH=CH 5.5 - 6.5

Phenolic OH Variable

Ethoxy OCH₂ ~4.0

Propenyl CH₃ ~1.8

Ethoxy CH₃ ~1.4

Table 2: Predicted ¹³C NMR Spectral Data for Vanitrope

Assignment Predicted Chemical Shift (δ) in ppm

Aromatic C 110 - 130

Propenyl C=C 120 - 135

Ethoxy OCH₂ ~64

Propenyl CH₃ ~18

Ethoxy CH₃ ~15

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Expected Characteristic IR Absorption Bands for Vanitrope
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Functional Group Expected Absorption Band (cm⁻¹)

Phenolic O-H Stretch 3200-3600 (broad)

Aromatic C-H Stretch 3000-3100

Aliphatic C-H Stretch 2850-3000

Aromatic C=C Stretch 1400-1600

C-O Stretch (Ether and Phenol) 1000-1300

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The mass spectrum of Vanitrope will exhibit a molecular ion peak corresponding

to its molecular weight.[1] High-resolution mass spectrometry (HRMS) can be utilized to

confirm the elemental composition.[1]

Table 4: Experimental MS/MS Fragmentation Data for the Deprotonated Molecule [M-H]⁻

m/z of Precursor Ion m/z of Fragment Ions Relative Abundance (%)

177.0921 161.0607 100

177.0921 121.0295 9.60

Experimental Protocols
While specific experimental parameters for the acquisition of Vanitrope's spectra are not

consistently published, the following outlines standard methodologies.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A solution of Vanitrope is prepared in a

suitable deuterated solvent, such as chloroform-d (CDCl₃), and transferred to an NMR tube. ¹H

and ¹³C NMR spectra are then acquired using a high-field NMR spectrometer. The data is

processed, and chemical shifts are referenced to an internal standard, typically

tetramethylsilane (TMS).
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Infrared (IR) Spectroscopy: For a solid sample like Vanitrope, an IR spectrum is commonly

obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of the sample

is finely ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a

Nujol mull can be prepared. The spectrum is then recorded across the mid-infrared region.

Mass Spectrometry (MS): Mass spectral data can be acquired using techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS). For GC-MS, a dilute solution of Vanitrope in a volatile solvent is injected into the GC,

where it is vaporized and separated. The eluting compound then enters the mass spectrometer,

where it is ionized (e.g., by electron ionization) and the mass-to-charge ratios of the resulting

ions are measured.

Biological Interaction: The Olfactory Signaling
Pathway
As an aromatic compound, the biological activity of Vanitrope is primarily initiated through its

interaction with olfactory receptors located in the cilia of olfactory sensory neurons in the nasal

epithelium.[5][6][7] This binding event triggers a G-protein-coupled cascade, leading to the

generation of an electrical signal that is transmitted to the brain and perceived as a distinct

scent.[5][7][8][9]

Vanitrope Olfactory Receptor
(GPCR)

Binds G-protein (Gαolf)Activates Adenylyl CyclaseActivates cAMPATP to cAMP CNG Ion ChannelOpens Na⁺/Ca²⁺ InfluxAllows Neuron DepolarizationCauses Signal to BrainGenerates

Click to download full resolution via product page

Caption: The olfactory signal transduction cascade initiated by Vanitrope.

General Experimental Workflow for Spectral
Analysis
The systematic characterization of a chemical compound like Vanitrope follows a standardized

workflow to ensure accurate and reproducible data.
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Caption: A generalized workflow for the spectral analysis of Vanitrope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

